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Compound of Interest

Compound Name: 6-Nitronicotinamide

Cat. No.: B11771606 Get Quote

A comprehensive search for "6-Nitronicotinamide" has revealed a notable ambiguity in

chemical literature and databases. While a direct entry for this specific name, along with its

corresponding CAS number and molecular weight, remains elusive, information is readily

available for a closely related compound, 6-Nitronicotinic acid. This guide presents the

available data for this likely intended compound, alongside details for another related molecule,

to provide clarity for researchers, scientists, and drug development professionals.

It is highly probable that inquiries for "6-Nitronicotinamide" are referring to 6-Nitronicotinic

acid, due to the frequent conflation of the "amide" and "acid" functional groups in nomenclature.

This technical guide will therefore focus on the properties and available data for 6-Nitronicotinic

acid.

Core Chemical Data
For clarity and ease of comparison, the fundamental chemical properties of 6-Nitronicotinic acid

and the related compound, 6-Amino-5-nitronicotinamide, are summarized below.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

6-Nitronicotinic acid 33225-73-9[1][2] C₆H₄N₂O₄ 168.11[1][2]

6-Amino-5-

nitronicotinamide
159890-55-8[3] C₆H₆N₄O₃ 182.14[3]
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Experimental Protocols
Detailed experimental information, particularly regarding biological applications and signaling

pathways for 6-Nitronicotinic acid, is not extensively documented in readily available scientific

literature. However, a synthetic protocol for a related compound, 6-Hydroxy-5-nitronicotinic

acid, can provide insight into the general class of nitrated pyridine carboxylic acids.

Synthesis of 6-Hydroxy-5-nitronicotinic acid:

A common method involves the nitration of 6-hydroxynicotinic acid. In a typical procedure, 6-

hydroxynicotinic acid is reacted with a mixture of concentrated nitric acid and sulfuric acid. The

reaction temperature is carefully controlled to facilitate the electrophilic aromatic substitution,

leading to the introduction of a nitro group at the 5-position of the pyridine ring[4]. Purification of

the resulting product is typically achieved through recrystallization[5].

Logical Relationships in Synthesis
The synthesis of nitrated nicotinic acid derivatives generally follows a logical workflow involving

the modification of a precursor molecule. The diagram below illustrates a generalized pathway

for the synthesis of a nitrated nicotinic acid derivative from a substituted nicotinic acid

precursor.
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A generalized workflow for the synthesis of nitrated nicotinic acid derivatives.

Due to the limited specific information on the biological activity and signaling pathways of 6-

Nitronicotinic acid, diagrams illustrating these aspects cannot be provided at this time. Further

research into the bioactivity of this particular compound is required to elucidate its mechanisms

of action. Researchers interested in this molecule are encouraged to perform experimental

studies to determine its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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